Cas no 1217619-32-3 (ent-Calindol-13C,d2 Hydrochloride)

• Product Name: ent-Calindol-13C,d2 Hydrochloride
• CAS No: 1217619-32-3
• MF: C₂₁H₂₁ClN₂
• MW: 336.857844114304
• CID: 4553491
• Update Time: 2025-10-29

ent-Calindol-13C,d2 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• ent-Calindol-13C,d2 Hydrochloride
• (S)-2-[[[1-(1-Naphthyl)ethyl]aMino]Methyl]-1H-indole-13C,d2 Hydrochloride
• N-[(1S)-1-(1-Naphthalenyl)ethyl]-1H-indole-2-MethanaMine-13C,d2 Hydrochloride

• Inchi： 1S/C21H20N2.ClH/c1-15(19-11-6-9-16-7-2-4-10-20(16)19)22-14-18-13-17-8-3-5-12-21(17)23-18;/h2-13,15,22-23H,14H2,1H3;1H/t15-;/m0./s1
• InChI Key： KFILKQPBQZIRST-RSAXXLAASA-N
• SMILES： c1ccc2ccccc2c1[C@H](C)NCc1nc2ccccc2c1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on ent-Calindol-13C,d2 Hydrochloride

Ent-Calindol-13C,d2 Hydrochloride: A Comprehensive Overview

Ent-Calindol-13C,d2 Hydrochloride, a derivative of the potent neuroactive alkaloid ent-calindol, is a compound of significant interest in the field of pharmaceutical research and development. With a CAS number of 1217619-32-3, this isotope-labeled hydrochloride salt has garnered attention for its potential applications in metabolic studies and as a research tool. The inclusion of deuterium atoms at specific carbon positions enhances its utility in NMR spectroscopy, providing researchers with a robust tool for structural elucidation and kinetic studies.

The ent-Calindol scaffold, known for its structural similarity to the well-studied neuroleptic agent diazepam, exhibits a range of pharmacological activities. These include anxiolytic, sedative, and muscle relaxant effects, making it a valuable compound for investigating central nervous system (CNS) pharmacology. The 13C-labeled version of ent-Calindol further aids in tracing metabolic pathways and understanding the drug's interaction with biological systems. This is particularly relevant in the context of drug metabolism and pharmacokinetics (DMPK) studies, where precise isotopic labeling can provide critical insights.

Recent advancements in the field of neuropharmacology have highlighted the importance of ent-Calindol derivatives in understanding the mechanisms underlying anxiety and related disorders. Studies have demonstrated that modifications at the 13-position of the ent-Calindol molecule can significantly alter its pharmacokinetic profile, influencing both bioavailability and duration of action. The development of Ent-Calindol-13C,d2 Hydrochloride represents a significant step forward in this area, offering researchers a tool to investigate these modifications with high precision.

In clinical research, the use of labeled compounds like Ent-Calindol-13C,d2 Hydrochloride has shown promise in evaluating the efficacy and safety of novel therapeutic agents. By leveraging isotopic labeling, researchers can monitor drug metabolism in real-time, providing valuable data for optimizing dosing regimens and predicting potential side effects. This approach is particularly relevant for compounds that undergo complex metabolic pathways, such as those involving cytochrome P450 enzymes.

The chemical synthesis of Ent-Calindol-13C,d2 Hydrochloride presents unique challenges due to the need for precise isotopic incorporation and functional group manipulation. Advances in synthetic methodologies have enabled researchers to produce high-purity labeled compounds, which are essential for accurate structural determination and metabolic studies. Techniques such as deuterium exchange and isotopic enrichment have been instrumental in achieving these goals, ensuring that researchers have access to reliable materials for their experiments.

The pharmacological profile of Ent-Calindol-13C,d2 Hydrochloride has been extensively studied in preclinical models, revealing its potential as a therapeutic agent. Initial findings suggest that this compound may exhibit similar effects to its parent molecule but with improved pharmacokinetic properties. These findings are supported by computational modeling studies, which predict favorable binding interactions with target receptors involved in anxiety regulation. Such insights are crucial for guiding further development efforts and identifying potential clinical applications.

From a regulatory perspective, the production and use of Ent-Calindol-13C,d2 Hydrochloride must adhere to stringent quality control measures to ensure safety and efficacy. Good Manufacturing Practices (GMP) guidelines are followed to guarantee that labeled compounds meet the required standards for research use. Additionally, regulatory bodies require comprehensive documentation detailing synthesis methods, purity assessments, and stability data to support their use in clinical trials.

The future prospects for Ent-Calindol-13C,d2 Hydrochloride are promising, with ongoing research exploring its potential applications in treating neurological disorders. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to new therapeutic strategies based on this compound's unique properties. As our understanding of CNS pharmacology continues to evolve, tools like Ent-Calindol-13C,d2 Hydrochloride will play an increasingly important role in advancing medical treatments.